Cas no 486422-17-7 (1-[(4-bromo-2-methylphenyl)sulfonyl]-4-methylpiperazine)

• Product Name: 1-[(4-bromo-2-methylphenyl)sulfonyl]-4-methylpiperazine
• CAS No: 486422-17-7
• MF: C₁₂H₁₇BrN₂O₂S
• MW: 333.244580984116
• CID: 2138837
• PubChem ID: 16044493
• Update Time: 2025-06-20

1-[(4-bromo-2-methylphenyl)sulfonyl]-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromo-2-methylphenyl)sulfonyl]-4-methylpiperazine
• 1-[(4-BRomo-2-methylbenzene)sulfonyl]-4-methylpiperazine
• 1-(4-bromo-2-methylphenyl)sulfonyl-4-methylpiperazine
• AKOS002286248
• SCHEMBL1156054
• DB-336996
• Z1536634398
• CS-0212904
• DTXSID801203603
• AP-263/43371252
• 486422-17-7
• YYKMFIBMFKKXJJ-UHFFFAOYSA-N

• Inchi： 1S/C12H17BrN2O2S/c1-10-9-11(13)3-4-12(10)18(16,17)15-7-5-14(2)6-8-15/h3-4,9H,5-8H2,1-2H3
• InChI Key： YYKMFIBMFKKXJJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)S(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 332.01941Da
• Monoisotopic Mass: 332.01941Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-[(4-bromo-2-methylphenyl)sulfonyl]-4-methylpiperazine

Professional Introduction to 1-[(4-bromo-2-methylphenyl)sulfonyl]-4-methylpiperazine (CAS No. 486422-17-7)

1-[(4-bromo-2-methylphenyl)sulfonyl]-4-methylpiperazine, a compound with the chemical identifier CAS No. 486422-17-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a sulfonyl group attached to a piperazine ring, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural motif of this molecule, particularly the 4-bromo-2-methylphenyl moiety, contributes to its unique pharmacological properties and makes it a valuable candidate for further investigation.

The synthesis and characterization of 1-[(4-bromo-2-methylphenyl)sulfonyl]-4-methylpiperazine have been subjects of extensive research in recent years. The introduction of the sulfonyl group into the piperazine scaffold enhances the compound's ability to interact with biological targets, making it a promising candidate for the development of new therapeutic agents. The presence of both bromine and methyl substituents on the aromatic ring further modulates its pharmacokinetic and pharmacodynamic profiles, offering a versatile platform for drug design.

Recent studies have highlighted the importance of piperazine derivatives in the development of drugs targeting neurological and cardiovascular diseases. The compound 1-[(4-bromo-2-methylphenyl)sulfonyl]-4-methylpiperazine has been investigated for its potential role as an intermediate in synthesizing novel compounds with therapeutic efficacy. Its structural features suggest that it may exhibit properties such as receptor binding affinity and metabolic stability, which are crucial for drug development.

In particular, the 4-bromo-2-methylphenyl substituent plays a critical role in determining the compound's interaction with biological targets. This moiety has been shown to enhance binding affinity to certain enzymes and receptors, which could lead to improved therapeutic outcomes. The sulfonyl group, on the other hand, contributes to the compound's solubility and bioavailability, making it more suitable for oral administration.

The pharmacological profile of 1-[(4-bromo-2-methylphenyl)sulfonyl]-4-methylpiperazine has been studied in various preclinical models. Initial findings suggest that it may exhibit properties such as anti-inflammatory, analgesic, and cardiovascular effects. These properties make it a promising candidate for further development into a therapeutic agent. However, additional research is needed to fully elucidate its mechanism of action and potential side effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic ring system. These techniques not only improve efficiency but also enhance the overall quality of the final product.

The use of computational methods has also played a significant role in understanding the structure-activity relationships (SAR) of 1-[(4-bromo-2-methylphenyl)sulfonyl]-4-methylpiperazine. Molecular modeling studies have provided insights into how different substituents affect the compound's binding affinity and pharmacological activity. These insights are crucial for guiding future modifications and improving the compound's therapeutic potential.

In conclusion, 1-[(4-bromo-2-methylphenyl)sulfonyl]-4-methylpiperazine (CAS No. 486422-17-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into new therapeutic agents. Continued research in this area will likely lead to novel treatments for various diseases, improving patient outcomes worldwide.